2-[(5-bromo-2-methoxybenzyl)thio]acetamide

• IUPAC Name: 2-[(5-bromo-2-methoxyphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C10H12BrNO2S/c1-14-9-3-2-8(11)4-7(9)5-15-6-10(12)13/h2-4H,5-6H2,1H3,(H2,12,13)
• InChI Key: VQUDPFDQFBBXQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CSCC(=O)N
• Molecular Formula: C10H12BrNO2S
• Molecular Weight: 290.18 g/mol

Description

“2-[(5-bromo-2-methoxybenzyl)thio]acetamide” is a compound of interest in various chemical and pharmaceutical studies due to its unique structure and potential reactivity. This compound is part of a broader class of chemicals that are explored for their various biological activities and chemical properties.

Synthesis Analysis

The synthesis of compounds related to “2-[(5-bromo-2-methoxybenzyl)thio]acetamide” often involves the reaction of specific benzyl and methoxybenzyl precursors with other chemical agents to introduce the desired functional groups. For example, synthesis strategies may include the use of benzyl N-acetylcarbamate potassium salt derivatives for the formation of N-alkylacetamides through reactions with alkyl halides and sulfonates, followed by protective group cleavage under mild acidic conditions (Sakai et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds similar to “2-[(5-bromo-2-methoxybenzyl)thio]acetamide” is characterized by X-ray crystallography, which provides detailed information on their conformation and spatial arrangement. These studies are crucial for understanding the reactivity and interaction of these compounds with biological targets (Zhu & Qiu, 2011).

Chemical Reactions and Properties

The chemical reactions involving “2-[(5-bromo-2-methoxybenzyl)thio]acetamide” derivatives are diverse, including bromination, acetylation, and reactions with thiols, which lead to a variety of functionalized products. These reactions are influenced by the electronic and steric properties of the substituents present in the molecule (Clarke, Scrowston, & Sutton, 1973).

Future Directions

The compound could be of interest in medicinal chemistry and drug discovery research, given the biological activities observed for related compounds. Further studies would be needed to explore its potential uses.

Mechanism of Action

Target of Action

It is known that 2-aminothiazole derivatives, which are structurally similar to the compound , have shown potent and selective inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

Related compounds have been used in the synthesis of antidepressant molecules

Biochemical Pathways

Given the potential anticancer and antidepressant activities of related compounds, it is plausible that the compound could influence pathways related to cell proliferation and neurotransmission .

Result of Action

Based on the activities of structurally similar compounds, it may have potential anticancer and antidepressant effects .